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Cat. No.: B1194932 Get Quote

For Immediate Release

Providing a critical resource for researchers, scientists, and drug development professionals,

this document details the commercial availability, application, and experimental protocols for

research-grade Grandlure, the synthetic aggregation pheromone of the boll weevil

(Anthonomus grandis). Mistakenly referred to as "Grandione" in some initial inquiries,

Grandlure is a potent semiochemical used in the monitoring and management of this significant

agricultural pest. This guide offers in-depth application notes, detailed experimental

methodologies, and a thorough examination of its mechanism of action.

Commercial Availability of Research-Grade
Grandlure
High-purity Grandlure and its individual components are available from several reputable

chemical suppliers specializing in semiochemicals and research-grade compounds. While

"Grandlure Complete" is a commercial formulation, researchers can procure the individual

isomers for specific experimental needs.

Table 1: Commercial Suppliers of Research-Grade Grandlure and its Components
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Supplier Product Offerings Contact Information

Ashland
"Grandlure Complete"

formulation.[1][2]

North America: +1 800 505

8984; Europe: +41 52 560

5500[1]

ChemHub
High-purity Grandlure I, II, III,

and IV.[3][4]

Phone: 908-548-0790; Email: -

-INVALID-LINK--[3]

Hercon Environmental

"Hercon Luretape con

Grandlure" and other

attractants & lures.[5][6][7][8]

[9]

P.O. Box 435, Emigsville, PA

17318 USA[8]

Plato Industries

Boll weevil pheromone lures

and insecticide dispensers.[10]

[11]

N/A

Trécé, Inc.

PHEROCON® insect

monitoring systems and lures.

[12][13][14][15]

Phone: (918) 785-3061; Email:

--INVALID-LINK--[14]

LookChem

Lists various suppliers for

Grandlure components,

including Hangzhou ZeErRui

Chemical Co., Ltd. for

GRANDLURE I.[16][17][18]

Varies by supplier.

Smolecule
Grandlure III for research

purposes.[19]
Catalog No. S1927481[19]

Grandlure: Composition and Properties
Grandlure is not a single compound but a precise blend of four synergistic components. The

CAS Registry Number for the complete mixture is 11104-05-5.[1][20]

Table 2: Composition of Grandlure
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Component
Chemical
Name

CAS Number
Molecular
Formula

Typical
Percentage in
Blend[1]

Grandlure I

(1R,2S)-1-

methyl-2-(1-

methylethenyl)cy

clobutaneethanol

26532-22-9[3][4] C10H18O 30 - 35%

Grandlure II

(Z)-2-(3,3-

dimethylcyclohex

ylidene)ethanol

26532-23-0[3][4] C10H18O 35 - 40%

Grandlure III

(Z)-2-(3,3-

dimethylcyclohex

ylidene)acetalde

hyde

26532-24-1[3][4]

[19][21]
C10H16O 13 - 15%

Grandlure IV

(E)-2-(3,3-

dimethylcyclohex

ylidene)acetalde

hyde

26352-25-2[3][4] C10H16O 13 - 15%

Physical Properties: Grandlure is a clear to pale yellow, slightly viscous liquid with a mild,

pleasant odor. It has a boiling point of approximately 240°C at 760 mmHg and a flashpoint of

88°C.[1] It is sparingly soluble in water (<1% at 25°C).[1]

Storage and Stability: For research purposes, Grandlure and its components should be stored

in a cool, dry, and well-ventilated place in tightly sealed containers.[1] The pheromone blend is

stable under a wide range of temperatures, with the ratio of the four components remaining

consistent during storage and release from dispensers.

Application Notes for Research
Grandlure serves as a powerful tool for a variety of research applications, primarily centered on

the chemical ecology and management of the boll weevil.
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Behavioral Assays: The individual components and various blend ratios of Grandlure can be

used in olfactometer and wind tunnel experiments to study the chemical communication and

mating behavior of Anthonomus grandis. These studies can elucidate the specific role of

each component in eliciting upwind flight, landing, and aggregation behaviors.

Neurophysiological Studies: Electroantennography (EAG) and single-sensillum recording

(SSR) are powerful techniques to investigate the olfactory responses of boll weevil antennae

to Grandlure. This allows for the characterization of olfactory receptor neurons (ORNs) tuned

to specific components of the pheromone blend.

Pest Management Research: Research-grade Grandlure is essential for developing and

optimizing trapping systems for monitoring boll weevil populations. Studies can focus on

determining the optimal release rates from various dispenser types, the influence of

environmental factors like temperature on lure efficacy, and the potential for synergistic or

antagonistic effects with other semiochemicals.

Drug/Insecticide Development: Grandlure can be used in screening assays to identify

compounds that may disrupt the perception of the pheromone, potentially leading to the

development of novel pest control agents that interfere with boll weevil communication.

Experimental Protocols
Preparation of Grandlure Solutions for Bioassays
Objective: To prepare a series of dilutions of Grandlure for use in dose-response behavioral

and electrophysiological assays.

Materials:

Research-grade Grandlure or individual components.

High-purity solvent (e.g., hexane, pentane, or paraffin oil).

Glass vials with PTFE-lined caps.

Micropipettes.

Procedure:
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Prepare a stock solution of 1 mg/mL of the complete Grandlure blend or individual

components in the chosen solvent.

Perform serial dilutions to obtain a range of concentrations (e.g., 100 µg/mL, 10 µg/mL, 1

µg/mL, 0.1 µg/mL, and 0.01 µg/mL).

For behavioral assays, apply a known volume (e.g., 10 µL) of each dilution onto a filter paper

strip or other suitable dispenser. Allow the solvent to evaporate completely before use.

For electrophysiological recordings, the dilutions can be used to prepare odor cartridges for

the stimulus delivery system.

Quantitative Analysis of Grandlure by Gas
Chromatography (GC)
Objective: To determine the purity and component ratio of a Grandlure sample.

Materials:

Gas chromatograph with a flame ionization detector (GC-FID).

Capillary column suitable for pheromone analysis (e.g., DB-1).[1]

High-purity carrier gas (e.g., helium or hydrogen).

Grandlure standard of known concentration and purity.

Solvent for sample dilution (e.g., hexane).

Typical GC Parameters (starting point, optimization may be required):

Injector Temperature: 250°C

Detector Temperature: 280°C

Oven Program: Initial temperature of 60°C, hold for 2 minutes, ramp at 10°C/minute to

250°C, hold for 5 minutes.
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Carrier Gas Flow Rate: 1-2 mL/minute.

Procedure:

Prepare a standard solution of Grandlure at a known concentration.

Dilute the unknown Grandlure sample to a concentration within the linear range of the

detector.

Inject a known volume (e.g., 1 µL) of both the standard and the sample into the GC.

Identify the peaks corresponding to the four Grandlure components based on their retention

times relative to the standard.

Calculate the concentration and relative ratio of each component in the sample by comparing

the peak areas to those of the standard.

Mechanism of Action and Signaling Pathway
Grandlure is an aggregation pheromone produced by male boll weevils after feeding on cotton.

[1] It attracts both male and female weevils to the feeding site, leading to mating and

colonization of the host plant.

Biosynthesis of Grandlure
The biosynthesis of the terpene-based components of Grandlure in the boll weevil proceeds

through the mevalonate pathway.
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Acetyl-CoA Acetoacetyl-CoA HMG-CoA Mevalonate Isopentenyl Pyrophosphate (IPP)

Dimethylallyl Pyrophosphate (DMAPP)

Geranyl Pyrophosphate (GPP) Grandlure Components
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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